Cas no 2171939-38-9 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid
• CAS No: 2171939-38-9
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6258494
• PubChem ID: 165546817
• Update Time: 2025-06-08

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-hydroxybenzoic acid
• EN300-1511876
• 2171939-38-9

• Inchi： 1S/C27H26N2O6/c1-16(25(31)29-23-14-17(26(32)33)10-11-24(23)30)12-13-28-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,14,16,22,30H,12-13,15H2,1H3,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： VYDKBKIDLFZJAZ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NC1C(=CC=C(C(=O)O)C=1)O)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 125Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid

Professional Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic Acid (CAS No. 2171939-38-9)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid, with the CAS number 2171939-38-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of aromatic and aliphatic moieties. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its structure imparts unique chemical properties that make it a promising candidate for various biochemical applications.

The structural complexity of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid lends itself to diverse functional roles, particularly in the realm of drug discovery and development. The compound's molecular architecture is designed to interact with biological targets in a highly specific manner, which is crucial for the development of novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy, thereby accelerating the drug discovery process.

In recent years, there has been a surge in interest regarding the use of fluorescent probes in biochemical research. The fluoren-9-yl moiety in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid makes it an excellent candidate for developing fluorescent dyes that can be used to visualize biological processes in real-time. These dyes are particularly useful in cellular imaging and have applications in studying dynamic events within living cells. The combination of its structural features and functional properties positions this compound as a valuable tool for researchers exploring new frontiers in biochemistry.

The methoxycarbonyl group in the molecule plays a critical role in its reactivity and stability. This functional group is often employed in peptide synthesis and as an intermediate in the production of more complex organic molecules. The methoxycarbonyl moiety can participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are essential for the synthesis of biologically active compounds. The presence of this group in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid enhances its versatility and makes it a valuable building block for further chemical modifications.

The carboxylic acid and amide functionalities present in the compound contribute to its solubility and reactivity, making it suitable for various biochemical applications. The carboxylic acid group can engage in hydrogen bonding interactions, which are crucial for the stability and specificity of biological macromolecules. Additionally, the amide bond provides structural rigidity and can serve as a site for post-translational modifications, which are essential for regulating protein function. These features make 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-hydroxybenzoic acid a multifaceted compound with potential applications in drug design and biomolecular research.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluoren scaffold is particularly well-studied for its ability to enhance the binding affinity of small molecule drugs to their target proteins. The incorporation of fluorine atoms into pharmaceutical compounds often leads to increased lipophilicity and reduced susceptibility to enzymatic degradation, making these compounds more effective therapeutics. The presence of a fluorenylmethoxycarbonyl group in 3-4-( ${(9H-fluoren)}methyl)carbonylamino)-2-methylbutanamido]-4-hydroxybenzoic acid underscores its potential as a lead compound for developing novel drugs.

The hydroxyl group at the 4-position of the benzoic acid moiety further enhances the versatility of this compound. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can significantly influence the solubility, stability, and bioavailability of pharmaceutical compounds. In addition, hydroxylated aromatic compounds have been shown to exhibit potent biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The combination of these functional groups makes 3-( ${(9H-fluorenylmethoxy)carbonylamino}-2-methylbutanamido]-4-hydroxybenzoic acid a promising candidate for further investigation.

In conclusion, 3-( ${(9H-fluorenylmethoxy)carbonylamino}-2-methylbutanamido]-4-hydroxybenzoic acid (CAS No. 2171939-38-9) is a structurally complex organic compound with significant potential applications in pharmaceutical chemistry and biochemistry. Its unique molecular architecture, featuring a fluorenylmethoxycarbonyl group, hydroxylated benzoic acid moiety, carboxylic acid functionality, amide bond, and methyl substituent on the butanamide side chain, makes it an attractive candidate for drug discovery research.

The compound's multifaceted functional groups contribute to its versatility and make it suitable for various biochemical applications. Its potential as a fluorescent probe for cellular imaging underscores its importance in modern biochemical research methods. Additionally, its structural features position it as a valuable building block for synthesizing more complex biologically active molecules.

The ongoing advancements in computational chemistry and molecular modeling continue to enhance our ability to predict the biological activities and mechanisms of action of such complex molecules. As research progresses, compounds like 3-( ${(9H-fluorenylmethoxy)carbonylamino}-2-methylbutanamido]-4-hydroxybenzoic acid will undoubtedly play a pivotal role in advancing our understanding of biological processes and developing novel therapeutic agents.